Cas no 1315051-48-9 ((2S)-2-amino-5-methoxypentanoic acid)

• Product Name: (2S)-2-amino-5-methoxypentanoic acid
• CAS No: 1315051-48-9
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 5699802
• PubChem ID: 55289994
• Update Time: 2025-05-20

(2S)-2-amino-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1315051-48-9
• (2S)-2-AMINO-5-METHOXYPENTANOICACID
• (2S)-2-AMINO-5-METHOXYPENTANOIC ACID
• EN300-1297824
• AKOS006362729
• delta-methoxy-l-norvaline
• SCHEMBL6625304
• L-Norvaline, 5-methoxy-
• (2S)-2-amino-5-methoxypentanoic acid

• Inchi： 1S/C6H13NO3/c1-10-4-2-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： HBSSLDFHKZLODB-YFKPBYRVSA-N
• SMILES： O(C)CCC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 254.7±30.0 °C(Predicted)
• pka: 2.50±0.24(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-5-methoxypentanoic acid

(2S)-2-amino-5-methoxypentanoic acid (CAS No. 1315051-48-9): A Comprehensive Overview

(2S)-2-amino-5-methoxypentanoic acid (CAS No. 1315051-48-9) is a synthetic amino acid that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound, also known as S-methyl-L-cysteine sulfoxide, is characterized by its unique structure, which includes a methoxy group attached to a five-carbon chain. The presence of this methoxy group imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (2S)-2-amino-5-methoxypentanoic acid is defined by its chiral center at the second carbon, which confers stereochemical specificity and influences its interactions with biological systems. The compound's molecular formula is C₇H₁₅NO₃, and it has a molecular weight of 161.19 g/mol. The methoxy group (OCH₃) is a key functional group that contributes to the compound's solubility and reactivity, making it suitable for use in both aqueous and organic solvents.

In recent years, (2S)-2-amino-5-methoxypentanoic acid has been the subject of extensive research due to its potential therapeutic applications. One of the most promising areas of investigation is its role as a precursor in the synthesis of bioactive peptides and proteins. The methoxy group can serve as a protecting group during peptide synthesis, facilitating the formation of complex structures with high purity and yield. This property has been leveraged in the development of novel therapeutic agents for conditions such as cancer, neurodegenerative diseases, and metabolic disorders.

Studies have also explored the pharmacological properties of (2S)-2-amino-5-methoxypentanoic acid. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent antioxidant activity, which may contribute to its protective effects against oxidative stress-induced damage in cells. Additionally, preliminary studies have shown that (2S)-2-amino-5-methoxypentanoic acid can modulate signaling pathways involved in inflammation and apoptosis, suggesting potential applications in inflammatory diseases and cancer therapy.

The synthesis of (2S)-2-amino-5-methoxypentanoic acid can be achieved through various routes, including chiral auxiliaries and enzymatic methods. One common approach involves the use of chiral catalysts to ensure stereoselective synthesis, resulting in high enantiomeric purity. This is crucial for pharmaceutical applications, where enantiomeric purity can significantly impact drug efficacy and safety.

In addition to its use in drug discovery, (2S)-2-amino-5-methoxypentanoic acid has found applications in other areas of biotechnology. For example, it can be used as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. These peptidomimetics have shown promise in targeting specific receptors or enzymes involved in disease processes.

The safety profile of (2S)-2-amino-5-methoxypentanoic acid has been extensively evaluated through preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, (2S)-2-amino-5-methoxypentanoic acid (CAS No. 1315051-48-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and biotechnology. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.